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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative performance evaluation of materials treated with
Pentachlorophenyl laurate (PCP-L) against other common wood preservatives. Due to the
limited availability of direct quantitative performance data for PCP-L, this guide leverages data
on its precursor, Pentachlorophenol (PCP), as a primary benchmark. PCP has been a widely
used, oil-borne wood preservative, and its performance characteristics are well-documented.[1]
[2][3] This allows for a robust comparison with alternative treatments, offering valuable insights
for material selection and development.

The alternatives covered in this guide include Dichloro-octyl-isothiazolinone (DCOI),
Chromated Copper Arsenate (CCA), and Alkaline Copper Quaternary (ACQ).[4][5][6][7] These
alternatives have been selected based on their prevalence in the industry and the availability of
comparative performance data.

Comparative Performance Data

The following tables summarize the available quantitative data on the performance of PCP (as
a proxy for PCP-L) and its alternatives in key areas of wood preservation: antifungal efficacy,
termite resistance, and leaching.

Table 1: Antifungal Efficacy (Field Test Data)
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Field stake tests, following the AWPA E7 standard, provide long-term data on the effectiveness
of preservatives in preventing decay caused by fungi in a real-world ground-contact
environment. The ratings are based on a scale of 10 (sound) to O (failure).

. Active . Test Mean Decay
Preservativ . Retention ( . .
Ingredient(s Duration Rating (out  Source
e kg/m 3)
) (Years) of 10)
Pentachlorop  Pentachlorop
6.4 25 3.0 [8]
henol (PCP) henol
4,5-Dichloro-
2-n-octyl-4-
DCOI ) ) ] 3.2 25 3.0 [8]
isothiazolin-3-
one
Copper,
PP _ >9.0
CCA Chromium, 6.4 >30 ] [5]
) (estimated)
Arsenic
Copper,
Quaternary Similar to
ACQ _ 6.4 >15 [71[9]
Ammonium CCA
Compound

Note: The data for PCP and DCOlI is from a comparative field test at the Saucier test site,
known for its aggressive decay hazard.[8]

Table 2: Termite Resistance (Laboratory Data)

Laboratory tests, such as the AWPA E1 standard, evaluate the ability of treated wood to resist
attack from subterranean termites. Performance is often measured by the weight loss of the
wood sample after exposure.
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. Active . . Mean

Preservativ . Retention ( Termite .

Ingredient(s . Weight Source
e kg/m 3) Species

) Loss (%)
Pentachlorop  Pentachlorop Reticuliterme <5%

1.44 -2.40 ) [10]

henol (PCP) henol s flavipes (Threshold)

4,5-Dichloro-

2-n-octyl-4- N Coptotermes Effective
DCOI ) ) ) Not Specified ) [8]

isothiazolin-3- formosanus protection

one

Copper,

PP ) Reticuliterme
CCA Chromium, 2.7 . < 5% [10]
) s flavipes

Arsenic

Copper,

Quaternary N N Similar to
ACQ ] Not Specified  Not Specified [7]

Ammonium CCA

Compound

Note: Threshold retention in soil-block tests indicates the minimum amount of preservative
required to effectively prevent fungal decay.[10]

Table 3: Preservative Leaching (Laboratory Data)

Leaching tests, like the AWPA E11 standard, measure the amount of preservative that leaches
from the treated wood when exposed to water. Lower leaching is desirable for long-term
efficacy and reduced environmental impact.
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) Active . .

Preservativ . Leaching Leaching Percent

Ingredient(s ) ] ) Source
e | Medium Duration Leaching

~20% (from a
Pentachlorop ~ Pentachlorop N
Water Not Specified  water-borne [11]
henol (PCP) henol
system)

4,5-Dichloro-

2-n-octyl-4- N N Leach
DCOI ) ) ) Not Specified  Not Specified ) [12]

isothiazolin-3- resistant

one

Copper,
CCA Chromium, Water 14 days Low [13]

Arsenic

Copper,

Quaternary N Similar to
ACQ ] Water Not Specified [9]

Ammonium CCA

Compound

Note: The leaching of PCP can be influenced by factors such as the pH of the surrounding

environment.[11]

Experimental Protocols

Detailed methodologies for the key experiments cited are based on the standards from the

American Wood Protection Association (AWPA).

AWPA E7: Standard Method for Evaluating Wood
Preservatives by Field Tests with Stakes

This standard is designed to determine the relative effectiveness of wood preservatives in

wood exposed in the ground to fungi and termites.

o Test Specimens: Wooden stakes, typically of a specified dimension (e.g., 19 x 19 x 457 mm),

are prepared from a susceptible wood species like Southern Pine.
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Preservative Treatment: Stakes are pressure-treated with different retention levels of the
preservative being tested. Untreated stakes and stakes treated with a reference preservative
are included as controls.

Field Installation: The treated stakes are driven into the ground at a designated test site with
known fungal and termite activity.

Inspection and Rating: At regular intervals (typically annually), the stakes are removed and
inspected for decay and termite attack. They are rated on a scale of 10 (sound) to O (failure).

Data Analysis: The average ratings for each preservative and retention level are calculated
over time to determine their long-term performance.

AWPA E1: Standard Method for Laboratory Evaluation to
Determine Resistance to Subterranean Termites

This method provides a laboratory procedure for evaluating the resistance of preservative-

treated wood to subterranean termites.

Test Blocks: Small blocks of wood (e.g., 25 x 25 x 6 mm) are prepared and treated with
various concentrations of the preservative.

Termite Exposure: The treated blocks, along with untreated control blocks, are placed in
containers with a known number of subterranean termites (e.g., Reticulitermes flavipes or
Coptotermes formosanus).

Incubation: The containers are maintained in a controlled environment (temperature and
humidity) for a specified period (e.g., 4 weeks).

Evaluation: After the exposure period, the blocks are removed, cleaned, and weighed. The
percentage of weight loss due to termite feeding is calculated. The condition of the termites
is also assessed.

AWPA E11: Standard Method of Determining the
Leachability of Wood Preservatives
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This laboratory method is used to assess the tendency of preservative components to leach
from treated wood.

Sample Preparation: Wood blocks are treated with the preservative to a known retention
level.

e Leaching Procedure: The treated blocks are submerged in a specified volume of distilled
water.

o Water Sampling and Analysis: The water is periodically sampled and analyzed for the
concentration of the leached preservative components. The leaching vessel is agitated to
ensure uniform distribution.

o Calculation: The cumulative amount of leached preservative is calculated and expressed as
a percentage of the initial amount in the wood.

Visualizations

The following diagrams illustrate the workflows of the key experimental protocols described
above.
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Figure 1: AWPA E7 Field Stake Test Workflow.
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Figure 2: AWPA E1 Termite Resistance Test Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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